Boc-N-methyl-DL-Leucine

• IUPAC Name: 4-methyl-2-[methyl-[(2-methylpropan-2-yl)oxycarbonyl]amino]pentanoic acid
• InChI: InChI=1S/C12H23NO4/c1-8(2)7-9(10(14)15)13(6)11(16)17-12(3,4)5/h8-9H,7H2,1-6H3,(H,14,15)
• InChI Key: YXJFAOXATCRIKU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC(C(=O)O)N(C)C(=O)OC(C)(C)C
• Molecular Formula: C12H23NO4
• Molecular Weight: 245.32 g/mol
• CAS RN: 53363-89-6

Description

“Boc-N-methyl-DL-Leucine” is a compound with the CAS Number: 13734-32-2 and a molecular weight of 245.32. Its IUPAC name is N-(tert-butoxycarbonyl)leucine. It is also known as N-(tert-butoxycarbonyl)-N-methyl-D-leucine.

Synthesis Analysis

The synthesis of N-methylated polypeptides like this compound involves the ring-opening polymerization (ROP) of N-carboxy anhydrides (NCAs). This process is divided into two classes: NCAs of α-substituted amino acids and N-methylated NCAs of α-unsubstituted glycine derivatives (NNCAs). The use of both monomer types offers different mechanistic features and results in a multitude of functional materials.

Molecular Structure Analysis

The linear formula of this compound is C12H23NO4. The InChI code is 1S/C12H23NO4/c1-8(2)7-9(10(14)15)13(6)11(16)17-12(3,4)5/h8-9H,7H2,1-6H3,(H,14,15).

Chemical Reactions Analysis

The formation of Boc-protected amines and amino acids is conducted under either aqueous or anhydrous conditions, by reaction with a base and the anhydride Boc2O. The Boc group is stable towards most nucleophiles and bases.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 245.32. The density is 1.1±0.1 g/cm3. The boiling point is 338.2±21.0 °C at 760 mmHg. The melting point is 64-65ºC.

Mechanism of Action

While specific information on the mechanism of action for Boc-N-methyl-DL-Leucine was not found, it’s worth noting that leucine, a related compound, gives rise to acetylCoA and acetoacetylCoA, and is thus classified as strictly ketogenic.

Safety and Hazards

The safety data sheet for Boc-N-methyl-DL-Leucine suggests avoiding dust formation, breathing mist, gas or vapours, and contact with skin and eyes. It is recommended to use personal protective equipment, wear chemical impermeable gloves, and ensure adequate ventilation.

Future Directions

The current study provides insight into the influence of polymerization conditions and the limitations caused by the enhanced steric demand of the amino acid NCA monomers and their N-methylated derivatives. This work combines mechanistic studies of the ROP of αNNCAs with initial studies on the solution properties of these polypeptides.